[(E)-1-Azabicyclo[2.2.2]octane-3-ylidene]acetic acid methyl ester

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: methyl (2E)-2-(1-azabicyclo[2.2.2]octan-3-ylidene)acetate
• InChI: InChI=1S/C10H15NO2/c1-13-10(12)6-9-7-11-4-2-8(9)3-5-11/h6,8H,2-5,7H2,1H3/b9-6-
• InChI Key: ARPWWDBRSBYILL-TWGQIWQCSA-N
• Isomeric SMILES: COC(=O)/C=C\1/CN2CCC1CC2
• Canonical SMILES: COC(=O)C=C1CN2CCC1CC2

Description

[(E)-1-Azabicyclo[2.2.2]octane-3-ylidene]acetic acid methyl ester is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-(dimethoxyphosphoryl)acetate (2.70 g, 14.8 mmol) in THF (200 ml) at 0° C. was added NaH [60% dispersion in mineral oil](600 mg, 15.0 mmol). After 1 h of stirring, quinuclidin-3-one (2.00 g, 12.4 mmol) was added and the resultant mixture was stirred at room temperature for 18 h. The reaction was quenched with 50 ml water at 0° C. and the mixture was extracted with EtOAc. The organic layers were combined and concentrated under reduced pressure to afford crude methyl 2-(quinuclidin-3-ylidene)acetate, which was used in next step without purification (1.2 g, 70%).